3-(furan-2-carbonyl)-N-[4-(methoxymethyl)phenyl]benzamide

• IUPAC Name: 3-(furan-2-carbonyl)-N-[4-(methoxymethyl)phenyl]benzamide
• InChI: InChI=1S/C20H17NO4/c1-24-13-14-7-9-17(10-8-14)21-20(23)16-5-2-4-15(12-16)19(22)18-6-3-11-25-18/h2-12H,13H2,1H3,(H,21,23)
• InChI Key: FZYGUTWCNYJFJU-UHFFFAOYSA-N
• Canonical SMILES: COCC1=CC=C(C=C1)NC(=O)C2=CC=CC(=C2)C(=O)C3=CC=CO3
• Molecular Formula: C20H17NO4
• Molecular Weight: 335.4 g/mol

Description

3-(furan-2-carbonyl)-N-[4-(methoxymethyl)phenyl]benzamide, also known as FMMPB, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has shown promise in various fields, including medicinal chemistry, pharmacology, and neuroscience. In

Mechanism of Action

The exact mechanism of action of 3-(furan-2-carbonyl)-N-[4-(methoxymethyl)phenyl]benzamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and receptors in the body. For example, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. By inhibiting COX-2 activity, this compound may reduce inflammation and pain.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In addition to its anti-inflammatory and analgesic effects, this compound has been shown to have antioxidant properties. It has also been shown to have anxiolytic effects, reducing anxiety in animal models.

Advantages and Limitations for Lab Experiments

3-(furan-2-carbonyl)-N-[4-(methoxymethyl)phenyl]benzamide has several advantages for use in lab experiments. It is a highly pure compound that can be synthesized in high yields. It has also been extensively studied and has shown promise in various fields of research. However, there are also some limitations to the use of this compound in lab experiments. For example, it may have off-target effects that could complicate the interpretation of results.

Future Directions

There are several potential future directions for research on 3-(furan-2-carbonyl)-N-[4-(methoxymethyl)phenyl]benzamide. One area of interest is in the development of this compound derivatives with improved pharmacological properties. Another area of interest is in the investigation of the mechanism of action of this compound and its potential targets in the body. Additionally, further studies are needed to determine the safety and efficacy of this compound in humans.

Synthesis Methods

3-(furan-2-carbonyl)-N-[4-(methoxymethyl)phenyl]benzamide can be synthesized using a multi-step process that involves the reaction of 4-(methoxymethyl)phenylboronic acid with 2-furoyl chloride in the presence of a base. The resulting intermediate is then reacted with 4-aminobenzamide to yield this compound. The synthesis of this compound has been optimized to produce high yields and purity, making it a valuable compound for scientific research.

Scientific Research Applications

3-(furan-2-carbonyl)-N-[4-(methoxymethyl)phenyl]benzamide has been extensively studied for its potential applications in scientific research. One of the primary areas of research is in the field of medicinal chemistry, where this compound has shown promise as a potential drug candidate for the treatment of various diseases. This compound has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation-related disorders.
This compound has also been studied for its potential applications in neuroscience. It has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, this compound has been shown to have anxiolytic effects, making it a potential candidate for the treatment of anxiety disorders.